Cas no 852372-63-5 (N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide)
N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[4-(acetylamino)phenyl]-2-[(3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thio]-
- AKOS024595075
- F0676-0058
- SR-01000135193
- N-(4-acetamidophenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide
- N-(4-acetamidophenyl)-2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
- 852372-63-5
- SR-01000135193-1
- N-(4-acetamidophenyl)-2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
- N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
-
- Inchi: 1S/C21H18N6O2S/c1-14(28)22-16-7-9-17(10-8-16)23-19(29)13-30-20-12-11-18-24-25-21(27(18)26-20)15-5-3-2-4-6-15/h2-12H,13H2,1H3,(H,22,28)(H,23,29)
- InChI Key: YFSAKKIUYRTLMB-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(NC(C)=O)C=C1)(=O)CSC1=NN2C(C3=CC=CC=C3)=NN=C2C=C1
Computed Properties
- Exact Mass: 418.12119501g/mol
- Monoisotopic Mass: 418.12119501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- pka: 12.24±0.70(Predicted)
N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0676-0058-2μmol |
N-(4-acetamidophenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-63-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0676-0058-5μmol |
N-(4-acetamidophenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-63-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0676-0058-10μmol |
N-(4-acetamidophenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-63-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0676-0058-20μmol |
N-(4-acetamidophenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-63-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0676-0058-1mg |
N-(4-acetamidophenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-63-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0676-0058-2mg |
N-(4-acetamidophenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-63-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0676-0058-3mg |
N-(4-acetamidophenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-63-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0676-0058-4mg |
N-(4-acetamidophenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-63-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0676-0058-5mg |
N-(4-acetamidophenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-63-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0676-0058-10mg |
N-(4-acetamidophenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide |
852372-63-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
Introduction to N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology
N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide, with a CAS number of 852372-63-5, represents a fascinating compound in the realm of chemical biology. This intricate molecular structure has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The compound's unique framework, combining various heterocyclic rings and functional groups, makes it a promising candidate for further exploration.
The N-(4-acetamidophenyl) moiety is a key feature of this molecule, contributing to its solubility and stability in various biological environments. This characteristic is particularly important when considering its potential use in drug formulations, where compatibility with biological systems is paramount. The presence of the acetamide group also suggests a role in modulating biological pathways, which is a common theme in the development of new therapeutic agents.
The core of the molecule, the 3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl sulfanyl group, adds another layer of complexity and functionality. This segment has been studied for its ability to interact with biological targets, making it a valuable component in the design of small-molecule drugs. The sulfanyl group, in particular, is known for its ability to form stable bonds with various biomolecules, which can enhance the compound's binding affinity and efficacy.
Recent advancements in chemical biology have highlighted the importance of multifunctional compounds like N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide. Researchers have been exploring its potential as a scaffold for developing new drugs that can target multiple pathways simultaneously. This approach is particularly promising for treating complex diseases that involve multiple biological processes.
In vitro studies have shown that this compound exhibits interesting pharmacological properties. Its ability to inhibit certain enzymes and modulate signaling pathways has been observed in various cellular models. These findings suggest that it could be a valuable tool for understanding disease mechanisms and developing new therapeutic strategies.
The synthesis of N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide is a complex process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to produce this compound in high yields and purity. This achievement is crucial for further studies aimed at elucidating its biological activity and potential therapeutic applications.
The compound's structure also makes it an attractive candidate for computational studies. Molecular modeling techniques can be used to predict how it interacts with biological targets at the atomic level. These insights can guide the design of derivatives with improved properties and enhanced efficacy. The integration of experimental data with computational methods has become increasingly important in modern drug discovery.
Emerging research indicates that N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide may have applications beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and nanotechnology. For instance, it could be incorporated into smart materials that respond to specific biological cues or used as a component in drug delivery systems.
The future prospects for this compound are promising. Ongoing research aims to further characterize its biological activity and explore new applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for unlocking its full potential. As our understanding of complex biological systems grows, compounds like N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide will play a crucial role in advancing medical science.
852372-63-5 (N-(4-acetamidophenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)